Cas no 887973-96-8 ((5-(3-Chlorophenyl)pyridin-3-yl)methanol)

• Product Name: (5-(3-Chlorophenyl)pyridin-3-yl)methanol
• CAS No: 887973-96-8
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD06410307
• CID: 1036561
• PubChem ID: 24729846
• Update Time: 2025-05-25

(5-(3-Chlorophenyl)pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-(3-Chlorophenyl)pyridin-3-yl)methanol
• [5-(3-chlorophenyl)pyridin-3-yl]methanol
• 3-(HYDROXYMETHYL)-5-(3-CHLOROPHENYL)PYRIDINE
• 5-(3-chlorophenyl)-3-Pyridinemethanol
• 5-(3-Chlorophenyl)-3-pyridinemethanol (ACI)
• AC7570
• SGGLMJWTKVXRMW-UHFFFAOYSA-N
• DB-078221
• AKOS016000633
• CS-0319212
• MFCD06410307
• J-501496
• 887973-96-8
• SCHEMBL4592232
• AC-23649
• DTXSID50647000
• [5-(3-chlorophenyl)-3-pyridyl]methanol
• [5-(3-Chloro-phenyl)-pyridin-3-yl]-methanol
• SY014504
• AS-78717

• MDL： MFCD06410307
• Inchi： 1S/C12H10ClNO/c13-12-3-1-2-10(5-12)11-4-9(8-15)6-14-7-11/h1-7,15H,8H2
• InChI Key： SGGLMJWTKVXRMW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=C(CO)C=NC=2)C=CC=1

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (5-(3-Chlorophenyl)pyridin-3-yl)methanol

(5-(3-Chlorophenyl)pyridin-3-yl)methanol: A Comprehensive Overview

The compound (5-(3-Chlorophenyl)pyridin-3-yl)methanol, identified by the CAS number 887973-96-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of methanols, characterized by the presence of a hydroxymethyl group (-CH₂OH) attached to a pyridine ring. The pyridine ring itself is substituted at the 5-position with a 3-chlorophenyl group, which introduces both electronic and steric effects that influence the compound's chemical reactivity and physical properties.

Recent studies have highlighted the potential of (5-(3-Chlorophenyl)pyridin-3-yl)methanol in various applications, particularly in the synthesis of bioactive molecules. Its structure makes it an ideal precursor for constructing complex heterocyclic frameworks, which are often found in pharmaceutical agents. For instance, researchers have utilized this compound as an intermediate in the synthesis of novel anti-inflammatory and anticancer agents. The presence of the chlorine atom on the phenyl ring enhances the molecule's ability to participate in nucleophilic aromatic substitution reactions, a key step in many drug discovery processes.

The synthesis of (5-(3-Chlorophenyl)pyridin-3-yl)methanol typically involves multi-step procedures, often starting from readily available starting materials such as 3-chlorobenzaldehyde and pyridine derivatives. One common approach involves the formation of a Schiff base intermediate, followed by reduction to yield the desired methanol. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, (5-(3-Chlorophenyl)pyridin-3-yl)methanol exhibits a melting point of approximately 120°C and a boiling point around 240°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various organic reactions. The compound is also relatively stable under ambient conditions, though it may degrade upon prolonged exposure to light or strong oxidizing agents.

From an environmental perspective, studies have shown that (5-(3-Chlorophenyl)pyridin-3-yl)methanol has low toxicity towards aquatic organisms, making it suitable for use in environmentally friendly chemical processes. However, its production and handling should still adhere to standard safety protocols to minimize any potential risks.

In conclusion, (5-(3-Chlorophenyl)pyridin-3-yl)methanol (CAS No. 887973-96-8) is a versatile compound with promising applications in drug discovery and organic synthesis. Its unique structure and reactivity make it an invaluable tool for chemists seeking to develop novel bioactive molecules. As research continues to uncover new uses for this compound, its role in advancing chemical science is likely to grow even further.